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Compound of Interest

Compound Name: Methiocarb sulfone-d3

Cat. No.: B15140546

Essential Safety and Handling Guide for
Methiocarb sulfone-d3

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of
Methiocarb sulfone-d3, a pesticide and a metabolite of Methiocarb.[1][2] Adherence to these
procedures is vital for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Classification

Methiocarb sulfone-d3 is a stable isotope-labeled form of Methiocarb sulfone.[1] Methiocarb
and its derivatives are recognized as toxic substances. Methiocarb-d3 is classified as fatal if
swallowed and very toxic to aquatic life with long-lasting effects.[3] Similarly, Methiocarb
sulfone is harmful if swallowed and very toxic to aquatic life.[4] Both are cholinesterase
inhibitors, which are potent neurotoxins.[5]

GHS Hazard Statements:
o Acute Toxicity (Oral): Fatal or harmful if swallowed.[3][4]

e Aquatic Hazard (Acute & Chronic): Very toxic to aquatic life with long-lasting effects.[3][4]
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Personal Protective Equipment (PPE)

Consistent and proper use of Personal Protective Equipment is the most critical line of defense
against exposure to Methiocarb sulfone-d3. The following table summarizes the required PPE

for handling this compound.
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PPE Category

Item

Specifications and Best
Practices

Hand Protection

Chemical-resistant gloves

Wear unlined, elbow-length,
chemical-resistant gloves.
Nitrile, butyl, and neoprene
gloves are recommended for
good protection against both
dry and liquid pesticides.[6] Do
not use leather or cotton
gloves as they can absorb and

retain the chemical.[6][7]

Eye and Face Protection

Safety goggles and face shield

Use snug-fitting, non-fogging
safety goggles.[6] A full-face
shield should be worn over the
goggles, especially when
handling concentrates or there

is a risk of splashing.[6]

Body Protection

Chemical-resistant coveralls or

lab coat

Wear a long-sleeved shirt and
long pants, or a lab coat. For
higher exposure risks,
chemical-resistant coveralls

are recommended.[8][9]

Respiratory Protection

Respirator

A respirator may be required,
especially if there is a risk of
inhaling dust or aerosols. The
specific type of respirator and
cartridge should be determined
based on the potential
exposure levels and as
indicated by a full safety

assessment.[6][7]
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Wear chemical-resistant boots.
] ] ] Pant legs should be worn
Foot Protection Chemical-resistant boots ]
outside of the boots to prevent

pesticides from entering.[8]

Handling and Storage

Proper handling and storage procedures are essential to prevent accidental exposure and
maintain the integrity of the chemical.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid inhalation of dust or aerosols.[10]

Do not eat, drink, or smoke when using this product.[3][10]

Wash hands thoroughly after handling.[3][10]

Avoid contact with skin and eyes.[11]

Storage:

o Store in a tightly closed container in a dry and well-ventilated place.[10]

o Keep in a refrigerator at 2-8°C.[1][12]

» Store locked up and in an area accessible only to authorized personnel.[10][11]
Accidental Release and First Aid Measures
Spill Response:

o Evacuate the area and ensure adequate ventilation.

o Wear appropriate PPE as outlined in the table above.
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Avoid generating dust.

Carefully take up the spilled material with an inert absorbent material (e.g., sand,
vermiculite).

Collect the waste in a sealed, labeled container for proper disposal.[10]

Clean the affected area thoroughly.

First Aid:

If Swallowed: Immediately call a poison center or doctor. Rinse mouth.[10][11]

If on Skin: Wash with plenty of water. Call a poison center or doctor if you feel unwell.[10]

If Inhaled: Move the person to fresh air and keep comfortable for breathing. Immediately call
a poison center or doctor.[11]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

Disposal Plan

Dispose of Methiocarb sulfone-d3 and any contaminated materials as hazardous waste. All
disposal practices must comply with local, state, and federal regulations.

» Do not allow the product to enter drains or waterways, as it is very toxic to aquatic life.[10]

e Dispose of contents and container to an approved waste disposal plant.[11]

Experimental Workflow

The following diagram illustrates the standard workflow for handling Methiocarb sulfone-d3 in
a laboratory setting.
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Safe Handling Workflow for Methiocarb sulfone-d3

Preparation
- Review SDS
- Don appropriate PPE

Contingencyl

Handling
- Work in fume hood
- Weigh/dissolve compound

Storage
- Store in designated area (2-8°C)
- Ensure container is sealed

Experimentation
- Perform experimental protocol

Decontamination & Cleanup
- Clean workspace
- Decontaminate equipment

Emergency Response
- Follow spill/exposure protocols

Waste Disposal

- Segregate hazardous waste
- Dispose according to regulations

Click to download full resolution via product page

Caption: Safe Handling Workflow for Methiocarb sulfone-d3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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